Cas no 1821828-14-1 (methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate)

• Product Name: methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate
• CAS No: 1821828-14-1
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5292068
• Update Time: 2023-11-20

methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-2-amino-3-(pyrimidin-5-yl)propanoate
• methyl (2S)-2-amino-3-(pyrimidin-5-yl)propanoate
• 5-Pyrimidinepropanoic acid, α-amino-, methyl ester, (αS)-
• methyl (2S)-2-amino-3-pyrimidin-5-yl-propanoate

• Inchi： 1S/C8H11N3O2/c1-13-8(12)7(9)2-6-3-10-5-11-4-6/h3-5,7H,2,9H2,1H3/t7-/m0/s1
• InChI Key： PAEQNJZEZLYNSO-ZETCQYMHSA-N
• SMILES： O(C)C([C@H](CC1=CN=CN=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: -0.5
• Topological Polar Surface Area: 78.1